Cas no 2229137-25-9 (3-(6-methoxypyridin-3-yl)but-3-en-1-amine)

• Product Name: 3-(6-methoxypyridin-3-yl)but-3-en-1-amine
• CAS No: 2229137-25-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6080406
• PubChem ID: 165972257
• Update Time: 2025-10-28

3-(6-methoxypyridin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-3-yl)but-3-en-1-amine
• 2229137-25-9
• EN300-1804323

• Inchi： 1S/C10H14N2O/c1-8(5-6-11)9-3-4-10(13-2)12-7-9/h3-4,7H,1,5-6,11H2,2H3
• InChI Key： AUXRKUAOWAFGCG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C(=C)CCN

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(6-methoxypyridin-3-yl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2229137-25-9 and Product Name: 3-(6-methoxypyridin-3-yl)but-3-en-1-amine

The compound identified by the CAS number 2229137-25-9 and the product name 3-(6-methoxypyridin-3-yl)but-3-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system of a butenylamine moiety linked to a 6-methoxypyridine ring, has garnered considerable attention due to its structural novelty and potential therapeutic applications. The pyridine derivative is particularly noteworthy for its role in modulating biological pathways, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of pyridine-based scaffolds in medicinal chemistry, particularly for their ability to interact with biological targets such as enzymes and receptors. The presence of the 6-methoxypyridine group in this compound enhances its binding affinity and selectivity, which are critical factors in the design of novel therapeutics. The conjugated butenylamine moiety further contributes to the molecule's pharmacophoric properties, enabling diverse interactions with biological systems.

The synthesis of 3-(6-methoxypyridin-3-yl)but-3-en-1-amine involves sophisticated organic transformations that showcase the intersection of synthetic chemistry and medicinal chemistry. The introduction of the methoxy group at the 6-position of the pyridine ring is a strategic modification that influences both the electronic properties and steric environment of the molecule. This fine-tuning of structural features is essential for optimizing drug-like properties, including solubility, metabolic stability, and bioavailability.

In the context of contemporary pharmaceutical research, compounds like 3-(6-methoxypyridin-3-yl)but-3-en-1-amine are being explored for their potential in addressing various therapeutic challenges. For instance, preliminary investigations suggest that this molecule may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The pyridine ring's ability to engage with heme-containing proteins and metal ions also opens up avenues for exploring its role in redox biology.

The butenylamine moiety, a less common structural feature in drug candidates, adds an intriguing dimension to this compound's pharmacological profile. Butenylamines have been reported to possess unique biochemical properties, including vasodilatory effects and modulation of neurotransmitter systems. By incorporating this motif into a pyridine-based framework, researchers aim to harness these properties while enhancing target specificity. This approach aligns with the broader trend in drug development towards rational molecular design, where structural features are meticulously selected to optimize therapeutic outcomes.

Advances in computational chemistry have further accelerated the exploration of 3-(6-methoxypyridin-3-yl)but-3-en-1-amine. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles with high accuracy, facilitating rapid screening of potential drug candidates. These simulations have been instrumental in identifying key interactions between the compound and biological targets, providing insights that guide experimental validation. The integration of computational methods with traditional synthetic approaches has significantly streamlined the drug discovery process.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when developing new pharmaceutical entities like 3-(6-methoxypyridin-3-yl)but-3-en-1-amine. Quality control measures must be rigorously implemented throughout production to guarantee consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry play crucial roles in verifying the compound's identity and integrity.

The future prospects for 2229137-25-9 hinge on its successful translation from laboratory research to clinical application. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies and conducting rigorous clinical trials. Such endeavors will not only validate the compound's therapeutic potential but also contribute valuable data to the broader field of medicinal chemistry.

In summary, 3-(6-methoxypyridin-3-yl)but-3-en-1-amine represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical development in years to come.